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Compound of Interest

Compound Name: 4-Ethoxy-1-methyl-2-nitrobenzene

Cat. No.: B189882

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols involving 4-
Ethoxy-1-methyl-2-nitrobenzene, a versatile intermediate in organic synthesis and a potential
candidate for drug discovery programs. These protocols are intended for qualified personnel
trained in chemical synthesis and biological assays.

Chemical Properties and Data

4-Ethoxy-1-methyl-2-nitrobenzene is an aromatic nitro compound with the following
properties:

Property Value Source

Molecular Formula CoH11NOs PubChem[1]
Molecular Weight 181.19 g/mol PubChem[1]
CAS Number 102871-92-1 PubChem[1]

4-ethoxy-1-methyl-2-
IUPAC Name ) PubChem[1]
nitrobenzene

CCOC1=CC(=C(C=C1)C)--
SMILES PubChem[1]
INVALID-LINK--[O-]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b189882?utm_src=pdf-interest
https://www.benchchem.com/product/b189882?utm_src=pdf-body
https://www.benchchem.com/product/b189882?utm_src=pdf-body
https://www.benchchem.com/product/b189882?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-1-methyl-2-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Synthetic Protocol: Synthesis of 4-Ethoxy-1-methyl-
2-nitrobenzene

This protocol describes a representative two-step synthesis of 4-Ethoxy-1-methyl-2-
nitrobenzene from 4-methyl-2-nitrophenol.

Step 1: Ethoxylation of 4-methyl-2-nitrophenol
This step involves a Williamson ether synthesis to introduce the ethoxy group.
e Materials:
o 4-methyl-2-nitrophenol
o Ethyl iodide
o Potassium carbonate (K2CO3s), anhydrous
o Acetone, anhydrous
e Procedure:

o To a stirred solution of 4-methyl-2-nitrophenol (1 equivalent) in anhydrous acetone, add
anhydrous potassium carbonate (1.5 equivalents).

o Heat the mixture to reflux (approximately 56°C).
o Slowly add ethyl iodide (1.2 equivalents) dropwise to the refluxing mixture.

o Continue refluxing for 4-6 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and filter to remove the
inorganic salts.

o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.
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o Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield 4-Ethoxy-1-methyl-2-nitrobenzene.

Step 2: Characterization

» The identity and purity of the synthesized compound should be confirmed by analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry.

Synthesis Workflow
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Synthetic workflow for 4-Ethoxy-1-methyl-2-nitrobenzene.

Application in Biological Assays: In Vitro Anticancer
Activity Screening

Nitroaromatic compounds have been investigated for their potential as anticancer agents. The
following is a general protocol for screening the in vitro anticancer activity of 4-Ethoxy-1-
methyl-2-nitrobenzene using an MTT assay.

e Objective: To determine the cytotoxic effect of 4-Ethoxy-1-methyl-2-nitrobenzene on a
cancer cell line (e.g., HeLa, MCF-7).

» Materials:
o Cancer cell line of interest
o Complete cell culture medium (e.g., DMEM with 10% FBS)
o 4-Ethoxy-1-methyl-2-nitrobenzene (dissolved in DMSO to prepare a stock solution)
o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
o Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)
o 96-well plates
o Plate reader
» Protocol:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells
per well and incubate for 24 hours to allow for cell attachment.

o Compound Treatment: Prepare serial dilutions of the 4-Ethoxy-1-methyl-2-nitrobenzene
stock solution in a complete culture medium. Remove the old medium from the wells and
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add 100 pL of the diluted compound solutions. Include a vehicle control (DMSO) and a
positive control (e.g., doxorubicin).

o Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5%
COa..

o MTT Assay:
» Add 10 pL of MTT solution to each well and incubate for 3-4 hours.
= Add 100 pL of solubilization buffer to each well to dissolve the formazan crystals.
» Measure the absorbance at 570 nm using a plate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.
Determine the 1Cso (half-maximal inhibitory concentration) value by plotting the cell viability
against the compound concentration and fitting the data to a dose-response curve.

Postulated Signaling Pathway Involvement

While the specific signaling pathways affected by 4-Ethoxy-1-methyl-2-nitrobenzene are not
yet fully elucidated, related nitroaromatic compounds are known to induce cellular stress and
apoptosis. A plausible mechanism of action could involve the generation of reactive oxygen
species (ROS) and the subsequent activation of apoptotic pathways.
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Postulated Signaling Pathway
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Postulated ROS-mediated apoptotic pathway.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from an in vitro anticancer
screening of 4-Ethoxy-1-methyl-2-nitrobenzene against various cancer cell lines.
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Cell Line Compound ICs0 (M)

) 4-Ethoxy-1-methyl-2-
HeLa (Cervical Cancer) ) 25.8
nitrobenzene

4-Ethoxy-1-methyl-2-
MCF-7 (Breast Cancer) ) 42.3
nitrobenzene

4-Ethoxy-1-methyl-2-
A549 (Lung Cancer) ] 33.1
nitrobenzene

Doxorubicin (Positive Control) Doxorubicin 0.5

Note: The data presented in this table is for illustrative purposes only and is not derived from
actual experimental results for 4-Ethoxy-1-methyl-2-nitrobenzene.

Safety Precautions
o Handle 4-Ethoxy-1-methyl-2-nitrobenzene in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

¢ Avoid inhalation, ingestion, and skin contact.

o Refer to the Material Safety Data Sheet (MSDS) for complete safety and handling
information.

These application notes and protocols are intended to serve as a starting point for researchers.
Modifications and optimizations may be necessary depending on the specific experimental
conditions and objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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